Cas no 1158208-53-7 (7-Methyl-1-benzothiophene-2-sulfonyl chloride)

• Product Name: 7-Methyl-1-benzothiophene-2-sulfonyl chloride
• CAS No: 1158208-53-7
• MF: C₉H₇ClO₂S₂
• MW: 246.733679056168
• MDL: MFCD19201264
• CID: 4573930
• PubChem ID: 55280294
• Update Time: 2025-06-14

7-Methyl-1-benzothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1-benzothiophene-2-sulfonyl chloride
• Benzo[b]thiophene-2-sulfonyl chloride, 7-methyl-
• 7-Methyl-1-benzothiophene-2-sulfonyl chloride

• MDL： MFCD19201264
• Inchi： 1S/C9H7ClO2S2/c1-6-3-2-4-7-5-8(13-9(6)7)14(10,11)12/h2-5H,1H3
• InChI Key： RYEKOANXQGUODK-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2C=CC=C(C)C=2S1)(=O)=O

Computed Properties

• Exact Mass: 245.9575995 g/mol
• Monoisotopic Mass: 245.9575995 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.8
• Molecular Weight: 246.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 7-Methyl-1-benzothiophene-2-sulfonyl chloride

Comprehensive Overview of 7-Methyl-1-benzothiophene-2-sulfonyl chloride (CAS No. 1158208-53-7)

7-Methyl-1-benzothiophene-2-sulfonyl chloride (CAS No. 1158208-53-7) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the benzothiophene family, a class of heterocyclic compounds known for their diverse applications in medicinal chemistry and material science. With its unique sulfonyl chloride functional group, this reagent serves as a pivotal intermediate for constructing sulfonamide linkages, which are critical in drug development and agrochemical formulations.

The growing interest in 7-Methyl-1-benzothiophene-2-sulfonyl chloride is driven by its role in high-efficiency coupling reactions and catalyst-free transformations, aligning with the global push for sustainable chemistry. Researchers frequently search for "benzothiophene sulfonyl chloride applications" or "CAS 1158208-53-7 synthesis methods," reflecting its relevance in modern synthetic workflows. Its compatibility with green solvent systems further enhances its appeal, addressing environmental concerns in industrial processes.

From a structural perspective, the methyl group at the 7-position of the benzothiophene core introduces steric and electronic modifications that influence reactivity. This feature is particularly valuable in designing targeted bioactive molecules, a trending topic in AI-driven drug discovery platforms. Computational chemists often explore "7-Methyl-1-benzothiophene-2-sulfonyl chloride DFT studies" to predict its behavior in complex reactions, showcasing its interdisciplinary importance.

In material science, this compound contributes to the development of organic semiconductors and photoactive materials, areas gaining traction due to advancements in flexible electronics. Searches like "benzothiophene derivatives for OLEDs" highlight its potential beyond traditional chemistry. The sulfonyl chloride moiety also enables facile functionalization of polymers, making it a candidate for smart coatings and adhesive technologies.

Quality control of CAS 1158208-53-7 involves rigorous HPLC and NMR validation, ensuring compliance with pharmaceutical-grade standards. Analytical queries such as "purity analysis of 7-Methyl-1-benzothiophene-2-sulfonyl chloride" underscore the demand for reliable characterization protocols. Storage recommendations typically emphasize anhydrous conditions to preserve its reactivity, a detail frequently sought by industrial purchasers.

Emerging applications include its use in bioconjugation techniques for proteomics research, where its selective reactivity with amino groups is exploited. This aligns with the rise of "click chemistry in biotech" as a popular search term. Furthermore, its stability under microwave-assisted synthesis conditions positions it as a time-efficient reagent, catering to the fast-paced demands of high-throughput screening laboratories.

Regulatory aspects of 7-Methyl-1-benzothiophene-2-sulfonyl chloride adhere to REACH and TSCA guidelines, with safety data sheets emphasizing proper ventilation and PPE usage. Environmental persistence studies, often queried as "ecotoxicity of benzothiophene sulfonyl chlorides," confirm its biodegradable profile under controlled conditions, supporting its sustainable use.

In summary, 7-Methyl-1-benzothiophene-2-sulfonyl chloride (CAS No. 1158208-53-7) represents a versatile building block bridging academic research and industrial innovation. Its integration into automated synthesis platforms and machine-learning-optimized reactions exemplifies its adaptability to cutting-edge technologies, making it a compound of enduring scientific and commercial significance.